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Compound of Interest

Compound Name: Isopropyl formate

cat. No.: B1221721

Proper disposal of isopropyl formate is critical for ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step protocol for
researchers, scientists, and drug development professionals to manage and dispose of
isopropyl formate waste safely and in compliance with regulations.

Immediate Safety Information

Isopropyl formate is a highly flammable liquid and vapor that can cause serious eye irritation
and respiratory irritation.[1][2] It may also cause drowsiness or dizziness.[1][2] Therefore, strict
safety measures must be observed when handling this chemical for disposal.

Handling Precautions:

Always handle isopropyl formate in a well-ventilated area, such as a chemical fume hood.

[1]

» Wear appropriate personal protective equipment (PPE), including chemical-impermeable
gloves, safety goggles or a face shield, and a lab coat.[1]

» Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2][3]

¢ Use non-sparking tools and explosion-proof equipment.[1][2][3]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][2][3]

In Case of a Spill:
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Remove all sources of ignition and evacuate personnel to a safe area.[1][2]

Ensure adequate ventilation.[1][2]

Contain the spill using an inert absorbent material.[2][3]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1][2][3]

Quantitative Hazard Data

The following table summarizes key quantitative data for isopropyl formate, highlighting its
hazardous properties.

Property Value Source
Flash Point -13.9 °C (7.0 °F) - closed cup

Autoignition Temperature 460 °C (860 °F) [3]
Boiling Point 68 °C

Vapor Density 3.03 (Air=1) [4]
Water Solubility 20,655 mg/L at 25 °C [1]

Step-by-Step Disposal Protocol

Isopropyl formate is classified as a hazardous waste due to its ignitability.[2][5] It must not be
disposed of down the drain or in regular trash.[6][7] The proper disposal method involves
collection and transfer to a licensed hazardous waste disposal facility.

1. Waste Collection:

o Designate a specific, compatible container for isopropyl formate waste. The original
container is often a suitable choice, provided it is in good condition.[8] Food-grade containers
are not acceptable for storing hazardous waste.[8]

e The container must be made of a material that is chemically compatible with isopropyl
formate.
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Ensure the container has a secure, leak-proof cap and is kept closed except when adding
waste.[7][8]

. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Isopropyl Formate".[9]

Include information about the hazards, such as "Ignitable” or "Flammable".[9]

It is also good practice to list the constituents and their approximate percentages if it is a
mixed waste stream.[9]

. Storage:

Store the waste container in a designated "Satellite Accumulation Area" (SAA), which must
be at or near the point of generation.[7][8]

The SAA should be a well-ventilated, cool, and dry location, away from sources of ignition.[2]

[3]

Segregate isopropyl formate waste from incompatible materials, such as acids, bases, and
oxidizing agents.[3][8]

Regularly inspect the storage area for any signs of container leakage.[3][10]
. Arranging for Disposal:

Once the container is full, or within one year of the first addition of waste, arrange for pickup
by your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor.[7][8]

Follow your institution's specific procedures for requesting a waste pickup, which may
involve an online system or specific tagging requirements.[9]

Do not attempt to transport hazardous waste yourself.
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Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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